Cas no 33156-91-1 (6-butylcyclohepta-1,4-diene)

• Product Name: 6-butylcyclohepta-1,4-diene
• CAS No: 33156-91-1
• MF: C₁₁H₁₈
• MW: 150.260623455048
• CID: 1455329
• PubChem ID: 11804943
• Update Time: 2025-04-20

6-butylcyclohepta-1,4-diene Chemical and Physical Properties

Names and Identifiers

• 6-butylcyclohepta-1,4-diene
• 1,4-cycloheptadiene, 6-butyl-
• 1β-Butyl-2,5-cycloheptadiene
• DTXSID60954772
• 33156-91-1
• (R)-6-Butyl-1,4-cycloheptadiene
• 1,4-Cycloheptadiene, 6-butyl-, (R)-
• (-)-(6R)-Butyl-cyclohepta-1,4-diene
• Dictyopterene C'

• Inchi： 1S/C11H18/c1-2-3-8-11-9-6-4-5-7-10-11/h4,6-7,10-11H,2-3,5,8-9H2,1H3/t11-/m1/s1
• InChI Key： IRKYSUMPMNRVDS-LLVKDONJSA-N
• SMILES： [C@@H]1(C=CCC=CC1)CCCC

Computed Properties

• Exact Mass: 150.14094
• Monoisotopic Mass: 150.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.4

Experimental Properties

• Density: 0.828
• Boiling Point: 206.7°C at 760 mmHg
• Flash Point: 56°C
• Refractive Index: 1.464
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cycloalkenes